Cas no 1805262-50-3 (Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate
• CAS No: 1805262-50-3
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892842
• Update Time: 2025-08-04

Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-6(15)3-4-2-5(8(10)11)13-9(7(4)12)14(16)17/h2,8H,3H2,1H3
• InChI Key： NLMUQHVZOQVMGG-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate

Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate (CAS No. 1805262-50-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate (CAS No. 1805262-50-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a nitro group on a pyridine backbone, presents a rich scaffold for medicinal chemists to explore.

The structural composition of Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate makes it particularly valuable in the development of novel therapeutic agents. The presence of the difluoromethyl group is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in drug candidates. Furthermore, the iodo substituent provides a reactive handle for further functionalization via cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. The nitro group, while typically serving as a directing group in catalytic transformations, also contributes to the overall electronic properties of the molecule, influencing its reactivity and potential biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate has emerged as a crucial building block in this endeavor. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies. The combination of the difluoromethyl and iodo groups allows for the facile introduction of additional functional moieties through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are instrumental in generating biaryl structures, which are prevalent in many pharmacologically active compounds.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities and favorable pharmacokinetic properties. Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate fits well within this category, offering a scaffold that can be modified to produce compounds with targeted therapeutic effects. The nitro group can be reduced to an amine, providing access to further derivatization opportunities. Additionally, the electron-withdrawing nature of both the nitro and difluoromethyl groups can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The synthesis of Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the nitro group and subsequent halogenation at the desired position. The final step often involves protecting group strategies to ensure regioselectivity during subsequent modifications. These synthetic routes underscore the compound's role as a versatile intermediate that can be tailored to meet the demands of different drug discovery programs.

In parallel with its use in small-molecule drug development, Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate has also found applications in materials science and agrochemical research. Its unique structural features make it a candidate for designing novel materials with specific electronic properties or for developing advanced crop protection agents. The ability to modify its structure through cross-coupling reactions allows researchers to fine-tune its properties for diverse applications beyond traditional pharmaceuticals.

The growing interest in this compound is reflected in the increasing number of patents and scientific publications that feature Methyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-acetate as a key intermediate. Companies specializing in fine chemicals have recognized its potential and have started offering it as part of their catalogues for research purposes. This trend indicates not only the compound's importance but also its commercial viability as a valuable tool in synthetic chemistry.